6-[(2-Chlorophenyl)methylsulfanyl]-3-thiophen-2-yl-[1,2,4]triazolo[4,3-b]pyridazine

• IUPAC Name: 6-[(2-chlorophenyl)methylsulfanyl]-3-thiophen-2-yl-[1,2,4]triazolo[4,3-b]pyridazine
• InChI: InChI=1S/C16H11ClN4S2/c17-12-5-2-1-4-11(12)10-23-15-8-7-14-18-19-16(21(14)20-15)13-6-3-9-22-13/h1-9H,10H2
• InChI Key: LYHPXJOYFZFHGH-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)CSC2=NN3C(=NN=C3C4=CC=CS4)C=C2)Cl
• Molecular Formula: C16H11ClN4S2
• Molecular Weight: 358.9 g/mol

Description

The compound you mentioned belongs to a class of compounds known as 1,2,4-triazolo[3,4-b][1,3,4]thiadiazines. These compounds are heterocyclic compounds, which means they contain atoms of at least two different elements in a cyclic structure. They are known for their ability to bind in the biological system with a variety of enzymes and receptors, thus showing versatile biological activities.

Synthesis Analysis

The synthesis of compounds possessing a 1,2,4-triazolo[3,4-b][1,3,4]thiadiazine nucleus has attracted enormous attention. The synthetic protocols often involve aromatic nucleophilic substitution.

Molecular Structure Analysis

The structure of these compounds is characterized by a five-membered triazole ring fused with a six-membered thiadiazine ring. The ability of hydrogen bond accepting and donating characteristics makes this core a much précised pharmacophore with a bioactive profile, as it can make specific interactions with different target receptors.

Chemical Reactions Analysis

The chemical reactions involving these compounds often involve aromatic nucleophilic substitution.

Scientific Research Applications

Drug Design and Discovery

Lastly, the compound’s unique structure makes it an interesting candidate for drug design and discovery. Its molecular framework allows for a high degree of modification, which can be exploited to create drugs with specific pharmacokinetic properties for targeted therapies.

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Mechanism of Action

Target of Action

Similar compounds with a 1,2,4-triazolo[3,4-b][1,3,4]thiadiazine scaffold have been reported to exhibit diverse pharmacological activities, including anticancer, antimicrobial, analgesic and anti-inflammatory, antioxidant, antiviral, and enzyme inhibitory effects .

Mode of Action

Compounds with similar structures have been found to interact with various targets, leading to changes in cellular processes . For instance, some derivatives have shown promising inhibition of PARP-1 and EGFR, which are important targets in cancer therapy .

Biochemical Pathways

Based on the reported activities of similar compounds, it can be inferred that this compound may affect multiple biochemical pathways related to its targets .

Pharmacokinetics

In silico pharmacokinetic and molecular modeling studies have been summarized for similar compounds . These studies can provide insights into the compound’s absorption, distribution, metabolism, and excretion, which are crucial for understanding its bioavailability.

Result of Action

Similar compounds have shown to induce apoptosis in cancer cells, upregulate certain genes, and arrest the cell cycle at specific phases .

Action Environment

The storage temperature for similar compounds is often specified, indicating that temperature could be an important environmental factor .

Future Directions

The future research directions in this field could involve the development of new synthetic approaches for these compounds, along with the exploration of their diverse pharmacological activities. In silico pharmacokinetic and molecular modeling studies could also be a part of future research.